Cas no 138580-87-7 (3-Quinolinecarbonitrile, 2-chloro-4-(diethylamino)-)

• Product Name: 3-Quinolinecarbonitrile, 2-chloro-4-(diethylamino)-
• CAS No: 138580-87-7
• MF: C₁₄H₁₄ClN₃
• MW: 259.734061717987
• CID: 1253416
• Update Time: 2024-08-03

3-Quinolinecarbonitrile, 2-chloro-4-(diethylamino)- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarbonitrile, 2-chloro-4-(diethylamino)-

• Inchi： 1S/C14H14ClN3/c1-3-18(4-2)13-10-7-5-6-8-12(10)17-14(15)11(13)9-16/h5-8H,3-4H2,1-2H3
• InChI Key： YOTOLMOOXRDJRF-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(N(CC)CC)=C(C#N)C=1Cl

Computed Properties

• Exact Mass: 273.10348

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Melting Point: 134-136 °C(Solv: ethanol (64-17-5))
• Boiling Point: 423.5±45.0 °C(Predicted)
• PSA: 39.92
• pka: 2.11±0.50(Predicted)